Cas no 1439902-21-2 (2-(3-Methoxypyridin-2-yl)-2-methylpropan-1-amine)

• Product Name: 2-(3-Methoxypyridin-2-yl)-2-methylpropan-1-amine
• CAS No: 1439902-21-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5170234
• PubChem ID: 86277124
• Update Time: 2025-09-28

2-(3-Methoxypyridin-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxypyridin-2-yl)-2-methylpropan-1-amine
• 2-Pyridineethanamine, 3-methoxy-β,β-dimethyl-

• Inchi： 1S/C10H16N2O/c1-10(2,7-11)9-8(13-3)5-4-6-12-9/h4-6H,7,11H2,1-3H3
• InChI Key： DHNGASHZUUKVAV-UHFFFAOYSA-N
• SMILES： C(N)C(C1=NC=CC=C1OC)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(3-Methoxypyridin-2-yl)-2-methylpropan-1-amine

Professional Introduction to 2-(3-Methoxypyridin-2-yl)-2-methylpropan-1-amine (CAS No. 1439902-21-2)

2-(3-Methoxypyridin-2-yl)-2-methylpropan-1-amine, with the chemical formula C₁₀H₁₅N₂O, is a significant compound in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a methoxy group at the 3-position of the pyridine ring and a secondary amine functionality at the 1-position contributes to its unique chemical properties and reactivity.

The compound's molecular structure, characterized by its alkylated pyridine core, makes it a versatile intermediate in synthesizing more complex molecules. In recent years, there has been growing interest in pyridine-based scaffolds due to their role as key pharmacophores in numerous drug candidates. The 3-methoxypyridin-2-yl moiety, in particular, has been extensively studied for its ability to modulate enzyme activity and interact with biological targets. This feature has made it a valuable component in the design of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-(3-Methoxypyridin-2-yl)-2-methylpropan-1-amine is its potential application in the development of small-molecule inhibitors. Pyridine derivatives are well-known for their ability to bind to proteins and enzymes with high affinity. The secondary amine group in this compound provides a site for hydrogen bonding and other non-covalent interactions, which are crucial for effective binding to biological targets. This has led to its exploration as a building block in drug discovery campaigns aimed at modulating pathways associated with inflammation, cancer, and neurological disorders.

Recent studies have highlighted the role of pyridine-based compounds in oncology research. For instance, derivatives of pyridine have been shown to inhibit kinases and other enzymes involved in tumor growth and progression. The structural features of 2-(3-Methoxypyridin-2-yl)-2-methylpropan-1-amine make it a promising candidate for further investigation in this context. Researchers have been particularly interested in its ability to disrupt signaling pathways that are aberrantly activated in cancer cells. This has spurred interest in synthesizing analogs of this compound to enhance its potency and selectivity.

In addition to its applications in oncology, 2-(3-Methoxypyridin-2-yl)-2-methylpropan-1-amine has shown promise in the treatment of neurological disorders. The pyridine ring is known to interact with receptors and ion channels in the brain, making it a suitable candidate for developing drugs that modulate neuronal activity. Preliminary studies have suggested that this compound may have neuroprotective properties, which could be exploited in conditions such as Alzheimer's disease and Parkinson's disease. The 3-Methoxypyridin-2-yl group, in particular, has been identified as a key feature responsible for its interaction with neural targets.

The synthesis of 2-(3-Methoxypyridin-2-yl)-2-methylpropan-1-amine involves multi-step organic reactions that highlight the synthetic versatility of pyridine derivatives. The process typically begins with the functionalization of a pyridine precursor followed by alkylation and methoxylation steps. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes. The ability to modify the structure at various positions allows chemists to fine-tune the properties of the compound for specific applications.

The pharmacological profile of 2-(3-Methoxypyridin-2-yl)-2-methylpropan-1-amine is still under active investigation, but preliminary data suggest that it exhibits moderate activity against several biological targets. Its ability to bind to enzymes and receptors with high affinity makes it a valuable tool for studying drug-receptor interactions. Furthermore, its structural complexity provides opportunities for designing derivatives with improved pharmacokinetic properties. This has led to interest from pharmaceutical companies looking to develop novel therapeutics based on pyridine scaffolds.

In conclusion, 2-(3-Methoxypyridin-2-yl)-2-methylpropan-1-amine (CAS No. 1439902-21-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing drugs targeting various diseases, including cancer and neurological disorders. Ongoing research continues to uncover new applications for this compound, underscoring its importance as a building block in drug discovery efforts.